Bicyclo[2.2.1]heptane-2-carbonitrile
![Bicyclo[2.2.1]heptane-2-carbonitrile](/img/structure-2d/800/S663319.png)
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Bicyclo[2.2.1]heptane-2-carbonitrile is an organic compound with the molecular formula C8H11N and a molecular weight of approximately 121.18 g/mol. It features a bicyclic structure that is significant in various fields of organic chemistry and material science. The compound is classified as flammable and an irritant, with specific storage and handling precautions advised due to its hazardous nature . Its CAS Registry Number is 2234-26-6, and it is recognized for its potential applications in combustion processes and as a building block for more complex organic compounds .
Synthesis of bicyclo[2.2.1]heptane-2-carbonitrile typically involves methods that create the bicyclic framework through cycloaddition reactions or functionalization of existing bicyclic compounds. One common approach includes the use of Diels-Alder reactions involving appropriate diene and dienophile partners, allowing for the introduction of the carbonitrile group at the desired position on the bicyclic structure . Additionally, variations in reaction conditions can yield different stereoisomers of the compound.
Bicyclo[2.2.1]heptane-2-carbonitrile has potential applications in several areas:
- Combustion Processes: It has been studied for its role as a fuel component in rocket propulsion systems due to favorable thermodynamic properties.
- Material Science: Derivatives of this compound are utilized in the synthesis of alicyclic polyimides, which are valuable for their thermal stability and mechanical properties.
- Organic Synthesis: As a versatile building block, it can be used to synthesize more complex organic molecules for pharmaceuticals and agrochemicals.
Bicyclo[2.2.1]heptane-2-carbonitrile shares structural similarities with several other bicyclic compounds, which can be compared based on their reactivity and applications:
| Compound Name | Molecular Formula | Notable Features |
|---|---|---|
| Bicyclo[3.3.0]octane | C8H14 | More saturated structure; used in material science |
| Bicyclo[2.2.1]heptane | C7H10 | Parent structure; serves as a precursor |
| Exo-bicyclo[2.2.1]heptane-2-carbonitrile | C8H11N | Stereoisomeric variant; may exhibit different properties |
Bicyclo[2.2.1]heptane-2-carbonitrile is unique due to its specific carbonitrile functional group positioned within a rigid bicyclic framework, which influences its chemical behavior and potential applications compared to other similar compounds.
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GHS Hazard Statements
H228 (100%): Flammable solid [Danger Flammable solids];
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H312 (100%): Harmful in contact with skin [Warning Acute toxicity, dermal];
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H332 (100%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Pictograms
Flammable;Irritant
Other CAS
3211-90-3
2234-26-6
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